6-(2-Aminobenzoylamino)hexanoic acid

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: 6-[(2-aminobenzoyl)amino]hexanoic acid
• InChI: InChI=1S/C13H18N2O3/c14-11-7-4-3-6-10(11)13(18)15-9-5-1-2-8-12(16)17/h3-4,6-7H,1-2,5,8-9,14H2,(H,15,18)(H,16,17)
• InChI Key: MGMQGGWBRUMFAG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCCCCC(=O)O)N

Description

6-(2-Aminobenzoylamino)hexanoic acid is a synthetic hexanoic acid derivative featuring a 2-aminobenzoyl group linked via an amide bond to the terminal amino group of the hexanoic acid backbone. This compound belongs to a broader class of ω-substituted hexanoic acid derivatives, which are extensively studied for their applications in medicinal chemistry, drug delivery, and enzyme inhibition .

Comparison with Similar Compounds

Structural Features :

• Core structure: Hexanoic acid (C6 chain) with a terminal amino group.
• Substituent: 2-Aminobenzoyl group (aromatic ring with an amino group at the ortho position).
• Molecular formula : C₁₃H₁₇N₂O₃ (calculated based on analogous compounds).

Comparison with Structural Analogs

Structural and Functional Differences

The table below compares 6-(2-Aminobenzoylamino)hexanoic acid with key analogs:

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Applications/Properties	References
6-(2-Aminobenzoylamino)hexanoic acid	C₁₃H₁₇N₂O₃	~265.29 g/mol*	2-Aminobenzoyl (aromatic)	Enzyme inhibition, bioconjugation
6-(Boc-amino)hexanoic acid	C₁₁H₂₁NO₄	231.29 g/mol	tert-Butoxycarbonyl (Boc)	Protease inhibition, peptide synthesis
6-[(4-Chlorobenzoyl)amino]hexanoic acid	C₁₃H₁₆ClNO₃	269.72 g/mol	4-Chlorobenzoyl (aromatic)	Antimicrobial activity
6-(Piperidin-1-yl)hexanoic acid	C₁₁H₂₁NO₂	199.29 g/mol	Piperidinyl (aliphatic amine)	Skin penetration enhancement
6-Acrylamidohexanoic acid	C₉H₁₅NO₃	185.22 g/mol	Acrylamide (vinyl group)	Polymer crosslinking, biomaterials

*Calculated based on analogous structures.

Key Observations :

• Aromatic vs.
• Electron-Withdrawing Groups : The 4-chlorobenzoyl analog () shows higher antimicrobial activity due to the electron-withdrawing Cl atom, which may enhance reactivity.
• Boc-Protected Analogs: The Boc group in 6-(Boc-amino)hexanoic acid provides stability during peptide synthesis but requires acidic conditions for deprotection .

Physicochemical Properties

• Solubility: The aromatic 2-aminobenzoyl group reduces water solubility compared to aliphatic analogs like 6-(piperidin-1-yl)hexanoic acid, which is more polar .
• Stability: The amide bond in the target compound is stable under physiological conditions, unlike ester analogs (e.g., ethyl 6-bromohexanoate), which hydrolyze readily .